2-Chloro-5-(pyrimidin-2-ylamino)benzoic acid
Description
Scientific Research Applications
Protein Kinase Inhibition
- Design and Synthesis of Protein Kinase CK2 Inhibitors : A study found that derivatives of 4-aminothieno[2,3-d]pyrimidine, including compounds structurally related to 2-Chloro-5-(pyrimidin-2-ylamino)benzoic acid, acted as ATP-competitive CK2 inhibitors. These compounds exhibited significant inhibitory activity, suggesting their potential in kinase inhibition research (Ostrynska et al., 2016).
Synthesis Optimization
- Condition Optimization for Synthesis : Research on the synthesis of 5-methyl-2-(pyrimidin-2-yl)benzoic acid, a structurally similar compound, highlighted the importance of optimizing conditions for efficient and high-yield synthesis. This study offers insights into methodologies that could be applicable to this compound synthesis (Fei Liu et al., 2020).
Heterocyclic Compound Synthesis
- Synthesis of Tetrazole Derivatives : A research project included the synthesis of heterocyclic compounds starting from 2-(pyrimidin-2-ylamino)acetohydrazide, which is conceptually similar to this compound. This study may provide valuable information for the synthesis and application of related pyrimidine derivatives (S. A. Alsahib & Ruaa M. Dhedan, 2021).
Solvent-Free Synthesis Methods
- Regioselective Synthesis Under Solvent-Free Conditions : The study on the synthesis of 2-(pyrazolo[1,5-a]pyrimidin-5-yl)benzoic acids using a solvent-free method may offer insights into novel, environmentally friendly synthesis techniques that could be adapted for this compound (J. Quiroga et al., 2007).
Development of New Synthesis Approaches
- New Synthesis Approach for Pyrimidin-2-yl Benzoic Acids : A new method for synthesizing 2-(pyrimidin-2-yl)benzoic acids, including compounds similar to this compound, was developed. This could potentially enhance the efficiency of synthesizing such compounds (O. Hordiyenko et al., 2020).
Anticonvulsant Activity Evaluation
- Evaluation of Anticonvulsant Activity : Though not directly on this compound, a study evaluated the anticonvulsant activity of related pyrimidine derivatives, indicating the potential medical applications of such compounds (Karan Deep Singh Puri et al., 2012).
properties
IUPAC Name |
2-chloro-5-(pyrimidin-2-ylamino)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClN3O2/c12-9-3-2-7(6-8(9)10(16)17)15-11-13-4-1-5-14-11/h1-6H,(H,16,17)(H,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWXDSXDFBPGMGS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)NC2=CC(=C(C=C2)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(Methoxymethyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-ol](/img/structure/B2475358.png)
![Morpholino{2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-3-pyridinyl}methanone](/img/structure/B2475359.png)
![2-(Benzofuro[3,2-d]pyrimidin-4-ylthio)-1-(4-phenylpiperazin-1-yl)ethanone](/img/structure/B2475363.png)
![2-((3-(3,4-Dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone](/img/structure/B2475365.png)
![Potassium hydrogen [2-carboxy-2-(propan-2-ylidene)ethyl]phosphonate](/img/structure/B2475367.png)
![2-{[5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide](/img/structure/B2475369.png)
